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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol and application notes for the gramicidin B
perforated patch clamp technique, a powerful electrophysiological method for studying ion
channels and cellular signaling while preserving the native intracellular environment.

Introduction

The perforated patch clamp technique is a variation of the whole-cell patch clamp method that
allows for electrical access to the cell's interior without disrupting the cytoplasm.[1][2] This is
achieved by including a pore-forming agent, such as the antibiotic gramicidin, in the pipette
solution.[1][3] Gramicidin forms small pores in the cell membrane under the patch pipette,
allowing for the passage of monovalent ions but preventing the dialysis of larger molecules like
second messengers and proteins from the cell.[1][3][4]

Gramicidin B, a component of the gramicidin D complex, is particularly advantageous for
studying chloride channels, as the pores it forms are impermeable to anions.[4][5] This ensures

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15560984#bc-rfq
https://www.benchchem.com/product/b15560984/docs?utm_src=pdf-body#gramicidin-b-perforated-patch-clamp-application-notes-and-protocols
https://en.wikipedia.org/wiki/Patch_clamp
https://experiments.springernature.com/articles/10.1007/978-4-431-53993-3_4
https://en.wikipedia.org/wiki/Patch_clamp
https://www.researchgate.net/publication/278700043_Perforated_Whole-Cell_Patch-Clamp_Technique_A_User's_Guide
https://en.wikipedia.org/wiki/Patch_clamp
https://www.researchgate.net/publication/278700043_Perforated_Whole-Cell_Patch-Clamp_Technique_A_User's_Guide
https://pubmed.ncbi.nlm.nih.gov/7540702/
https://www.benchchem.com/product/b15560984/docs?utm_src=pdf-body#gramicidin-b-perforated-patch-clamp-application-notes-and-protocols
https://pubmed.ncbi.nlm.nih.gov/7540702/
https://www.scientifica.uk.com/neurowire/perforated-patch-clamp-from-pores-to-currents-and-the-challenges-in-between
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

that the intracellular chloride concentration remains unaltered during recordings, which is
crucial for investigating GABAergic and glycinergic neurotransmission.[4][5]

Principle of Gramicidin B Perforation

Gramicidin B is a linear pentadecapeptide antibiotic.[6] Within the lipid bilayer of the cell
membrane, gramicidin monomers from the pipette solution insert and dimerize to form a
transmembrane channel or pore. This pore has a diameter that is permeable to monovalent
cations (e.g., Na+, K+) but excludes anions (e.g., Cl-) and larger molecules.[4][5] This selective
permeability provides electrical access to the cell while maintaining the integrity of the
intracellular milieu, including endogenous levels of divalent cations like Ca2+ and signaling
molecules such as cAMP.[1]

Advantages and Disadvantages

Advantages Disadvantages

Preserves intracellular signaling cascades by ) ) ] )
) Perforation process is slow, typically taking 15-
preventing washout of second messengers.[1] ]
20 minutes or longer.[5][7]

3]

Maintains the native intracellular Cl- Higher series resistance compared to
concentration, crucial for studying inhibitory conventional whole-cell, which can affect the
neurotransmission.[4][5] quality of voltage-clamp recordings.

Allows for long, stable recordings, often The stability of the gigaseal is critical and can be
exceeding 60 minutes.[4] more challenging to achieve.[5]

o ] Potential for spontaneous rupture of the
Minimizes current rundown that can occur with )
] o membrane patch, converting to whole-cell
conventional whole-cell dialysis.[7] ] )
configuration.[5]

Experimental Protocols
Preparation of Gramicidin B Stock Solution

A high-concentration stock solution of gramicidin B is prepared in a non-aqueous solvent and
then diluted to the final working concentration in the intracellular solution immediately before
use.
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Parameter Value Notes

Stock Solution Concentration 50 mg/mL [7]

Solvent Dimethyl sulfoxide (DMSO) [7]

Storage 4°C for up to 1 week [7]
Protocol:

Weigh out the desired amount of gramicidin B powder.

Dissolve the powder in high-quality DMSO to achieve a final concentration of 50 mg/mL.[7]

Vortex thoroughly to ensure complete dissolution.

Store the stock solution in small aliquots at 4°C for up to one week.[7]

Preparation of Intracellular (Pipette) Solution

The final working concentration of gramicidin B in the intracellular solution typically ranges
from 10 to 50 pg/mL.

Parameter Value

Final Gramicidin B Concentration 10 - 50 pg/mL

Pipette Resistance 3-6MQ
Protocol:

o Prepare the desired intracellular solution and filter it through a 0.22 um syringe filter.

» Immediately before starting the experiment, dilute the gramicidin B stock solution into the
filtered intracellular solution to the desired final concentration (e.g., for a 50 pg/mL final
concentration, add 1 pL of the 50 mg/mL stock solution to 1 mL of intracellular solution).[7]

» Vortex the solution vigorously to ensure proper mixing. It is crucial that the gramicidin is well-

dispersed.
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Pipette Filling and Gigaseal Formation

To prevent gramicidin from interfering with seal formation, a two-step filling process is

recommended.
Protocol:

» Front-fill the pipette tip: Dip the very tip of the patch pipette into gramicidin-free intracellular
solution for a few seconds. This creates a small drug-free zone at the tip that facilitates

gigaseal formation.[5]

o Back-fill the pipette: Carefully back-fill the rest of the pipette with the gramicidin-containing

intracellular solution.[5]

o Approach the cell and form a high-resistance (GQ) seal as you would for conventional patch
clamping.[5] Aim for a rapid seal formation to minimize the diffusion of gramicidin to the tip.[7]

Perforation and Recording

The time required for perforation depends on the cell type and gramicidin concentration.

Parameter Value

Perforation Time 15 - 20 minutes

Monitoring Parameter Series Resistance (Access Resistance)
Protocol:

» After achieving a stable gigaseal, monitor the series resistance.

o Perforation is indicated by a gradual decrease in the series resistance over time as
gramicidin pores incorporate into the membrane patch.

e Begin the experiment once the series resistance has stabilized at a sufficiently low level for
your recording purposes. This typically takes 15-20 minutes.[7]
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e Throughout the recording, it is important to monitor the series resistance to ensure the
stability of the perforated patch and to detect any spontaneous rupture to the whole-cell
configuration.[5]

Visualizations
Gramicidin B Perforated Patch Clamp Workflow
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Caption: Experimental workflow for the gramicidin B perforated patch clamp technique.
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Mechanism of Gramicidin B Pore Formation
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Caption: Gramicidin B monomers form a transmembrane pore permeable to monovalent
cations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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